Cas no 931377-09-2 (4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 931377-09-2
• MF: C₁₂H₁₀FNO₄
• MW: 251.210506916046
• MDL: MFCD06805572
• CID: 1068768
• PubChem ID: 16489634
• Update Time: 2025-04-20

4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid
• 4-[(4-Fluorophenoxy)methyl]-5-methyl-isoxazole-3-carboxylic acid
• MFCD06805572
• 4-((4-Fluorophenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
• 4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
• AKOS000302064
• VS-01945
• 4-[(4-FLUOROPHENOXY)METHYL]-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• CS-0313792
• 4-[(4-fluorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-(4-FLUORO-PHENOXYMETHYL)-5-METHYL-ISOXAZOLE-3-CARBOXYLICACID
• 931377-09-2
• BBL008551
• ALBB-004391
• STK288932
• 4-(4-fluorophenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD06805572
• Inchi： 1S/C12H10FNO4/c1-7-10(11(12(15)16)14-18-7)6-17-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： LZGUJDYMYQPFEI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 251.05900
• Monoisotopic Mass: 251.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 443.7±40.0 °C at 760 mmHg
• Flash Point: 222.1±27.3 °C
• PSA: 72.56000
• LogP: 2.39930
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers